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Introduction

DB18, also commonly referred to as D18, has emerged as a state-of-the-art polymer donor
material in the field of organic photovoltaics (OPVSs). Its favorable optoelectronic properties,
including a narrow bandgap and high hole mobility, have enabled the fabrication of high-
efficiency organic solar cells. When combined with non-fullerene acceptors (NFAs), D18-based
devices have consistently achieved power conversion efficiencies (PCEs) exceeding 18%, with
some reports demonstrating efficiencies over 19%.[1][2][3] This makes D18 a highly promising
candidate for next-generation, flexible solar cell applications, which are valued for their light
weight, conformability, and potential for low-cost, large-area manufacturing.[4]

These application notes provide a comprehensive overview of the use of D18 in flexible solar
cells, including detailed experimental protocols for device fabrication and a summary of
reported performance data.

Key Properties of D18

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15136889?utm_src=pdf-interest
https://www.benchchem.com/product/b15136889?utm_src=pdf-body
https://www.mdpi.com/2079-6412/13/9/1561
https://www.jos.ac.cn/en/article/id/1a9a74dc-a73e-4578-aa7a-936ba59048e3
https://www.jos.ac.cn/article/doi/10.1088/1674-4926/45/5/050201
https://www.mdpi.com/2071-1050/17/5/1820
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

D18 is a copolymer with a backbone composed of alternating electron-donating
benzodithiophene (BDT) and electron-accepting fused-ring dithienobenzothiadiazole (DTBT)
units.[5] This design imparts several key properties that contribute to its high performance in

solar cell applications:

» High Hole Mobility: The fused-ring structure of the DTBT unit leads to a larger molecular
plane and a high degree of conjugation, resulting in a high hole mobility of approximately
1.59 x 103 cm? V-1 s71[5]

e Strong Light Absorption: D18 exhibits broad and strong absorption in the visible spectrum,
which is crucial for efficient light harvesting.

e Deep HOMO Level: The strong electron-withdrawing capability of the fused-ring acceptor
units in D18 results in a deep Highest Occupied Molecular Orbital (HOMO) energy level,
which contributes to a high open-circuit voltage (Voc) in the final solar cell device.[6]

e Good Solubility: D18 can be processed from solutions using common organic solvents,
including non-halogenated options like o-xylene, which is advantageous for environmentally
friendly manufacturing.[5]

Performance of D18-Based Organic Solar Cells

The following tables summarize the photovoltaic performance of D18-based solar cells with
various non-fullerene acceptors. The data is compiled from multiple research publications and
showcases the high efficiencies achievable with this polymer donor.

Table 1: Performance of D18-Based Binary Organic Solar Cells
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Experimental Protocols

This section provides detailed protocols for the fabrication of high-efficiency flexible organic
solar cells using D18 as the donor material. The protocols are based on common practices

reported in the literature.

Substrate Preparation

For flexible solar cells, indium tin oxide (ITO)-coated polyethylene terephthalate (PET) or
polyethylene naphthalate (PEN) substrates are commonly used.
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» Cleaning: The flexible substrates are sequentially cleaned in an ultrasonic bath with
detergent, deionized water, acetone, and isopropanol for 15 minutes each.

» Drying: After sonication, the substrates are dried with a stream of nitrogen gas.

o Surface Treatment: Immediately before use, the substrates are treated with UV-ozone for 15
minutes to improve the wettability and work function of the ITO surface.

Deposition of the Hole Transport Layer (HTL)

A layer of poly(3,4-ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS) is commonly
used as the HTL.

e Solution Preparation: Use a commercially available, filtered PEDOT:PSS solution.

e Spin Coating: Deposit the PEDOT:PSS solution onto the prepared flexible substrate by spin
coating at 4000 rpm for 30 seconds.[9]

e Annealing: Anneal the substrates on a hotplate at 150°C for 15 minutes in air.[9]

Deposition of the Active Layer

The active layer consists of a blend of D18 as the donor and a suitable non-fullerene acceptor
(e.g., Y6 or L8-BO).

¢ Solution Preparation:

o Dissolve D18 and the acceptor in a suitable solvent, such as chloroform or o-xylene, at a
specific donor-to-acceptor weight ratio (e.g., 1:1.5 for D18:Y6). The total concentration of
the solids in the solution typically ranges from 10 to 20 mg/mL.

o Stir the solution on a hotplate at a slightly elevated temperature (e.g., 40-50°C) for several
hours to ensure complete dissolution. For high molecular weight D18, a high-pressure
method of dissolving in chloroform at 100°C in a sealed vial has been shown to be
effective.[7]

e Spin Coating:
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o Transfer the substrate to an inert atmosphere (e.g., a nitrogen-filled glovebox).

o Spin coat the active layer solution onto the HTL-coated substrate. The spin speed and
time will determine the thickness of the active layer. For example, spin speeds between
2500 and 4000 rpm can yield film thicknesses of approximately 90 to 135 nm.[1]

e Annealing:

o Thermally anneal the active layer to optimize the morphology and improve device
performance. The optimal annealing temperature and time are crucial and depend on the
specific material blend. For a PM6:D18-Cl:Y6 blend, an annealing temperature of 110°C
has been identified as ideal.[1] The annealing is typically performed for 5-10 minutes.

Deposition of the Electron Transport Layer (ETL)

A thin layer of a suitable electron-transporting material is deposited on top of the active layer.
PDIN is a commonly used ETL material.

e Solution Preparation: Prepare a solution of PDIN in a suitable solvent (e.g., methanol) at a
concentration of approximately 1 mg/mL.

e Spin Coating: Spin coat the ETL solution onto the active layer at a speed of around 3000 rpm
for 30 seconds.

Deposition of the Top Electrode

The final step is the deposition of a metal electrode, typically silver (Ag) or aluminum (Al).

o Thermal Evaporation: Deposit the metal electrode (e.g., 100 nm of Ag) through a shadow
mask under high vacuum (e.g., < 1 x 10~° Torr). The deposition rate is typically controlled at
1-2 Ass.

Visualizations
Chemical Structure of D18
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Caption: Chemical structure of the D18 polymer repeating unit.

Experimental Workflow for Flexible Solar Cell
Fabrication
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Caption: Generalized experimental workflow for fabricating D18-based flexible organic solar
cells.

Device Architecture of a Flexible Organic Solar Cell
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Caption: Schematic of a typical inverted device architecture for a D18-based flexible solar cell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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